Cas no 76098-87-8 (Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)-)

Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)- structure
76098-87-8 structure
Product Name:Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)-
CAS No:76098-87-8
MF:C15H12N2O
MW:236.268583297729
CID:538356
PubChem ID:13260190
Update Time:2025-04-19

Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, 1H-benzimidazol-2-yl(3-methylphenyl)-
    • 1H-benzimidazol-2-yl-(3-methylphenyl)methanone
    • DTXSID60532711
    • 76098-87-8
    • (1H-Benzimidazol-2-yl)(3-methylphenyl)methanone
    • Inchi: 1S/C15H12N2O/c1-10-5-4-6-11(9-10)14(18)15-16-12-7-2-3-8-13(12)17-15/h2-9H,1H3,(H,16,17)
    • InChI Key: JXGDUIYWPUARRJ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C)C=1)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 236.094963011g/mol
  • Monoisotopic Mass: 236.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 45.8Ų
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